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Compound of Interest

4-Isopropoxy-2-
Compound Name:
(trifluoromethyl)phenylboronic acid

cat. No.: B1322086

An In-depth Guide to Commercial Suppliers of 4-lsopropoxy-2-
(trifluoromethyl)phenylboronic Acid

For researchers and professionals in drug development, the timely procurement of high-quality
chemical reagents is a critical component of the research and development pipeline. This guide
provides a detailed overview of commercial suppliers for the specialized reagent, 4-
Isopropoxy-2-(trifluoromethyl)phenylboronic acid, identified by CAS Number 1256345-63-
3.

Supplier and Product Overview

The following table summarizes the availability of 4-lsopropoxy-2-
(trifluoromethyl)phenylboronic acid from various commercial suppliers. The data presented
includes purity levels, available quantities, and catalog numbers to facilitate direct comparison
and procurement.
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Supplier Catalog Number Purity Availa-b!e
Quantities

BLDpharm BD01131776 95% 1g, 59, 25¢g

Activate Scientific AS2281878 >95% 1g, 5g, 10g

Combi-Blocks OR-9462 19, 59

Molport MolPort-019-491-053 >95% 19, 5g, 10g, 259, 509

ChemScence 39013 >95.0% 250mg, 19, 59

Achemica A135870 19, 59, 10g

Biosynth F-718698 19, 5g, 10g

Fluorochem 098938 19, 59

Note: Purity and availability are subject to change. It is recommended to confirm details directly
with the supplier.

Chemical Procurement Workflow

The process of acquiring a specialized chemical like 4-lsopropoxy-2-
(trifluoromethyl)phenylboronic acid for a research project involves several key stages. The
following diagram illustrates a typical workflow from initial identification to laboratory use.
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Caption: Workflow for sourcing and procuring a chemical reagent.
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 To cite this document: BenchChem. [Commercial suppliers of 4-Isopropoxy-2-
(trifluoromethyl)phenylboronic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1322086#commercial-suppliers-of-4-isopropoxy-2-
trifluoromethyl-phenylboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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